Cas no 24049-45-4 (3,3'-Bipyridazine,6,6'-dimethyl-)

• Product Name: 3,3'-Bipyridazine,6,6'-dimethyl-
• CAS No: 24049-45-4
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• MDL: MFCD03411812
• CID: 240382
• PubChem ID: 2762460
• Update Time: 2025-08-05

3,3'-Bipyridazine,6,6'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bipyridazine,6,6'-dimethyl-
• 3-methyl-6-(6-methylpyridazin-3-yl)pyridazine
• 6,6'-DIMETHYL-3,3'-BIPYRIDAZINE
• 3,3'-Bipyridazine,6,6'-dimethyl
• 6,6'-Dimethyl-3,3'-bipyridazin
• DTXSID80376230
• L-TYROSINEBUTYLESTER
• MFCD03411812
• AKOS006279170
• SCHEMBL13052072
• 24049-45-4
• AC8474
• FT-0620842
• 6,6 inverted exclamation mark -Dimethyl-3,3 inverted exclamation mark -bipyridazine
• 6,6?-DIMETHYL-3,3?-BIPYRIDAZINE
• SY265726
• DB-026375

• MDL： MFCD03411812
• Inchi： 1S/C10H10N4/c1-7-3-5-9(13-11-7)10-6-4-8(2)12-14-10/h3-6H,1-2H3
• InChI Key： CMFATCQPFXCGRZ-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(C)N=1)C1=CC=C(C)N=N1

Computed Properties

• Exact Mass: 186.09100
• Monoisotopic Mass: 186.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56000
• LogP: 1.55040

Additional information on 3,3'-Bipyridazine,6,6'-dimethyl-

Introduction to 3,3'-Bipyridazine,6,6'-dimethyl (CAS No: 24049-45-4)

3,3'-Bipyridazine,6,6'-dimethyl, identified by its Chemical Abstracts Service (CAS) number 24049-45-4, is a significant compound in the field of pharmaceutical chemistry and materials science. This bipyridazine derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, featuring two pyridazine units connected by a central methylene bridge, imparts distinct electronic and steric characteristics that make it a valuable candidate for further research and development.

The bipyridazine core of this molecule is particularly noteworthy, as it serves as a versatile scaffold for designing novel chemical entities. Bipyridazines are known for their ability to form stable complexes with metals, a property that has been extensively explored in coordination chemistry and catalysis. In recent years, the incorporation of bipyridazine moieties into drug molecules has shown promise in developing treatments for various diseases, including cancer and infectious disorders. The presence of methyl groups at the 3 and 6 positions enhances the compound's lipophilicity, potentially improving its bioavailability and interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 3,3'-Bipyridazine,6,6'-dimethyl with high precision. Studies have indicated that this compound exhibits significant binding interactions with certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary computational models suggest that it may interfere with the activity of kinases, which are critical enzymes in cell signaling pathways involved in cancer progression. This finding aligns with the growing interest in kinase inhibitors as a major class of anticancer agents.

In addition to its pharmaceutical applications, 3,3'-Bipyridazine,6,6'-dimethyl has shown promise in materials science. Its ability to form coordination complexes with transition metals makes it an excellent candidate for designing luminescent materials and catalysts. Researchers have reported the synthesis of metal-organic frameworks (MOFs) incorporating this bipyridazine derivative as a ligand. These MOFs exhibit unique optical properties that could be exploited in sensors and light-emitting devices. The structural flexibility of the bipyridazine core allows for fine-tuning of the material's properties by adjusting substituents or incorporating different metal ions.

The synthesis of 3,3'-Bipyridazine,6,6'-dimethyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between pyridazine derivatives followed by methylation at specific positions. Advances in green chemistry have led to the development of more sustainable synthetic protocols that minimize waste and hazardous byproducts. These environmentally friendly approaches are increasingly being adopted in industrial-scale production to align with global sustainability goals.

From a regulatory perspective, 3,3'-Bipyridazine,6,6'-dimethyl (CAS No: 24049-45-4) is subject to standard chemical safety regulations designed to ensure safe handling and storage. While not classified as a hazardous substance under current guidelines, proper precautions must be taken during handling to prevent exposure risks. Safety data sheets (SDS) provide detailed information on storage conditions, personal protective equipment (PPE), and emergency procedures in case of accidental exposure or spills.

The future prospects for 3,3'-Bipyridazine,6,6'-dimethyl are promising given its diverse applications across multiple scientific disciplines. Ongoing research aims to further elucidate its mechanisms of action and explore new synthetic pathways that enhance its efficacy and safety profile. Collaborative efforts between academia and industry are expected to accelerate the development of novel derivatives with improved properties for pharmaceutical use. Additionally, interdisciplinary studies combining chemistry with biology and materials science may uncover unexpected applications for this versatile compound.

In conclusion,3,3'-Bipyridazine,6,6 '-dimethyl (CAS No: 24049-45-4) represents a fascinating chemical entity with broad potential across pharmaceuticals and materials science. Its unique structural features and functional properties make it a valuable tool for researchers seeking innovative solutions in drug discovery and advanced materials design. As scientific understanding continues to evolve,this compound is poised to play an increasingly important role in addressing global challenges through cutting-edge research and technological advancements.